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Cat. No.: B7884660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WS-12 is a synthetic cooling agent that provides a potent and long-lasting cooling sensation

without the minty aroma and taste associated with menthol. As a selective agonist of the

Transient Receptor Potential Melastatin 8 (TRPM8) channel, WS-12 is of significant interest for

topical applications in pharmaceuticals, cosmetics, and personal care products. These

application notes provide a comprehensive guide to the formulation of WS-12 for topical

delivery, including its physicochemical properties, formulation strategies, and detailed

experimental protocols for efficacy and safety evaluation.

Physicochemical Properties of WS-12
A thorough understanding of the physicochemical properties of WS-12 is fundamental for

developing stable and effective topical formulations.
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Property Value Reference

Chemical Name
N-(4-Methoxyphenyl)-p-

menthanecarboxamide
N/A

CAS Number 68489-09-8 N/A

Molecular Formula C₁₈H₂₇NO₂ N/A

Molecular Weight 289.41 g/mol N/A

Appearance White crystalline powder N/A

Odor Odorless N/A

Solubility (at 25°C)

    Water Practically insoluble N/A

    Ethanol (96%) ~10 g/L N/A

    Propylene Glycol Sparingly soluble [1]

    Isopropyl Myristate Soluble N/A

    Mineral Oil Soluble N/A

Melting Point 179-183°C [2]

LogP (predicted) ~4.5 N/A

Mechanism of Action: TRPM8 Activation
WS-12 exerts its cooling effect by selectively activating the TRPM8 ion channel, which is

expressed in sensory neurons of the skin.[3] This activation leads to an influx of calcium ions,

depolarizing the neuron and signaling a sensation of cold to the central nervous system.
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Figure 1. Signaling pathway of WS-12 induced cooling sensation.
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Formulation Strategies for Topical Delivery
Due to its hydrophobic nature, formulating WS-12 for effective topical delivery requires careful

selection of excipients to ensure its solubility, stability, and skin penetration.

Vehicle Selection
The choice of vehicle is critical for the performance of a topical WS-12 formulation.

Gels: Hydroalcoholic gels can be a suitable option due to the solubility of WS-12 in ethanol.

Gelling agents like carbomers can be used to achieve the desired viscosity. For hydrophobic

drugs, emulgels can also be a good approach.[4]

Creams and Lotions: Oil-in-water or water-in-oil emulsions can incorporate WS-12 in the oil

phase. The choice of emulsifiers and emollients will influence the sensory properties and

stability of the formulation.

Ointments: Anhydrous ointments based on hydrocarbons (e.g., petrolatum) or absorption

bases can be used, particularly for targeted, occlusive applications.

Recommended Concentration Range
The concentration of WS-12 in a topical formulation will depend on the desired cooling intensity

and the formulation base.

Formulation Type Recommended Concentration (w/w %)

Gels 0.1 - 1.0%

Creams & Lotions 0.25 - 2.0%

Ointments 0.5 - 3.0%

Patches 1.0 - 5.0%

Excipients for Enhanced Delivery
To improve the skin penetration of WS-12, the following excipients can be considered:
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Penetration Enhancers:

Solvents: Propylene glycol, ethanol, and isopropyl myristate can enhance partitioning into

the stratum corneum.

Fatty Acids: Oleic acid can disrupt the lipid bilayer of the stratum corneum.

Terpenes: Menthol (at low concentrations) can act as a penetration enhancer.

Solubilizers:

Glycols: Polyethylene glycols (PEGs) of various molecular weights can improve solubility.

Surfactants: Non-ionic surfactants like polysorbates and sorbitan esters can be used to

create microemulsions or enhance solubilization in aqueous phases.

Experimental Protocols
The following protocols provide a framework for the development and evaluation of topical WS-
12 formulations.
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Figure 2. Experimental workflow for WS-12 topical formulation.

Protocol for Preparation of a WS-12 Hydroalcoholic Gel
(1% w/w)
Materials:

WS-12 powder

Ethanol (96%)

Carbomer 940

Triethanolamine (TEA)

Propylene glycol
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Purified water

Procedure:

Disperse the gelling agent: Slowly disperse Carbomer 940 in purified water with constant

stirring until a uniform dispersion is formed.

Prepare the active phase: In a separate container, dissolve the WS-12 powder in ethanol.

Add propylene glycol to this solution and mix until uniform.

Combine the phases: Slowly add the active phase to the aqueous dispersion of the gelling

agent while stirring continuously.

Neutralize the gel: Add triethanolamine dropwise to the mixture while stirring until a clear,

viscous gel is formed and the desired pH (typically 5.5-7.0) is achieved.

Homogenize: Homogenize the gel to ensure uniform distribution of the active ingredient.

Protocol for In Vitro Skin Permeation Study
This protocol outlines the use of Franz diffusion cells to assess the skin permeation of WS-12
from a topical formulation.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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